Cas no 1179490-95-9 (N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179490-95-9
• MF: C₁₉H₂₇ClN₆O
• MW: 390.910282373428
• CID: 5472885
• Update Time: 2025-05-20

N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine:hydrochloride
• N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C19H26N6O.ClH/c1-2-26-16-9-7-15(8-10-16)20-17-21-18(24-11-3-4-12-24)23-19(22-17)25-13-5-6-14-25;/h7-10H,2-6,11-14H2,1H3,(H,20,21,22,23);1H
• InChI Key： LHLUIBSPNQHBGY-UHFFFAOYSA-N
• SMILES： N1=C(N2CCCC2)N=C(N2CCCC2)N=C1NC1=CC=C(OCC)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

Research Brief on N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS: 1179490-95-9)

N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS: 1179490-95-9) is a novel triazine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for researchers aiming to develop new therapeutic agents.

The synthesis of N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride involves a multi-step process that ensures high purity and yield. The compound's structure, which includes a triazine core substituted with pyrrolidine and ethoxyphenyl groups, is critical for its biological activity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating further pharmacological evaluations.

Pharmacological studies have revealed that N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride exhibits potent inhibitory effects on specific molecular targets, including kinases and other enzymes involved in cellular signaling pathways. These findings suggest its potential utility in treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. In vitro and in vivo studies have demonstrated its efficacy in modulating key biological processes, highlighting its therapeutic promise.

Mechanistic investigations have provided insights into the compound's mode of action. It appears to interact with specific protein domains, leading to the disruption of aberrant signaling pathways. This targeted approach minimizes off-target effects, enhancing its safety profile. Additionally, recent research has explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are crucial for its development as a drug candidate.

Despite these promising findings, challenges remain in the clinical translation of N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(4-ethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride represents a promising candidate for therapeutic development. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in disease models, paving the way for its potential application in human medicine.